Cas no 2060040-72-2 (5-(4-acetylpiperazin-1-yl)-1-(benzyloxy)carbonylpiperidine-3-carboxylic acid)

• Product Name: 5-(4-acetylpiperazin-1-yl)-1-(benzyloxy)carbonylpiperidine-3-carboxylic acid
• CAS No: 2060040-72-2
• MF: C₂₀H₂₇N₃O₅
• MW: 389.44548535347
• MDL: MFCD30501100
• CID: 5153970
• PubChem ID: 137703709
• Update Time: 2025-06-08

5-(4-acetylpiperazin-1-yl)-1-(benzyloxy)carbonylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Acetylpiperazin-1-yl)-1-phenylmethoxycarbonylpiperidine-3-carboxylic acid
• 5-(4-acetylpiperazin-1-yl)-1-(benzyloxy)carbonylpiperidine-3-carboxylic acid

• MDL： MFCD30501100
• Inchi： 1S/C20H27N3O5/c1-15(24)21-7-9-22(10-8-21)18-11-17(19(25)26)12-23(13-18)20(27)28-14-16-5-3-2-4-6-16/h2-6,17-18H,7-14H2,1H3,(H,25,26)
• InChI Key： PVWCZWKRWGJWLZ-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CC(N2CCN(C(C)=O)CC2)CC(C(O)=O)C1

Additional information on 5-(4-acetylpiperazin-1-yl)-1-(benzyloxy)carbonylpiperidine-3-carboxylic acid

Research Brief on 5-(4-acetylpiperazin-1-yl)-1-(benzyloxy)carbonylpiperidine-3-carboxylic acid (CAS: 2060040-72-2)

In recent years, the compound 5-(4-acetylpiperazin-1-yl)-1-(benzyloxy)carbonylpiperidine-3-carboxylic acid (CAS: 2060040-72-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperazine and piperidine scaffold, has shown promising potential in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases. The presence of both acetylpiperazine and benzyloxycarbonyl groups in its structure enhances its pharmacological properties, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 5-(4-acetylpiperazin-1-yl)-1-(benzyloxy)carbonylpiperidine-3-carboxylic acid to improve its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route for this compound, achieving a high yield of 78% through a series of carefully controlled reactions, including amide coupling and carbamate formation. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In addition to its synthetic advancements, the pharmacological profile of 5-(4-acetylpiperazin-1-yl)-1-(benzyloxy)carbonylpiperidine-3-carboxylic acid has been explored in preclinical models. Research conducted by a team at the University of Cambridge demonstrated its efficacy as a modulator of GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The compound exhibited a high binding affinity (K_i = 12 nM) to the α2β3γ2 subtype of GABA_A receptors, with minimal off-target effects, as confirmed by in vitro assays.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters, investigated the antimicrobial properties of 5-(4-acetylpiperazin-1-yl)-1-(benzyloxy)carbonylpiperidine-3-carboxylic acid. The compound displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 4 µg/mL. Molecular docking simulations revealed that the compound interacts with the bacterial cell wall synthesis enzyme MurA, providing a plausible mechanism for its antibacterial effects.

Despite these promising findings, challenges remain in the clinical translation of 5-(4-acetylpiperazin-1-yl)-1-(benzyloxy)carbonylpiperidine-3-carboxylic acid. Issues such as metabolic stability and potential toxicity in long-term use require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For instance, a recent patent application (WO2023056123) proposed a prodrug approach to enhance the compound's oral bioavailability, which could pave the way for future clinical trials.

In conclusion, 5-(4-acetylpiperazin-1-yl)-1-(benzyloxy)carbonylpiperidine-3-carboxylic acid (CAS: 2060040-72-2) represents a versatile scaffold with significant potential in multiple therapeutic areas. Continued research into its synthesis, mechanism of action, and pharmacokinetic properties will be essential to unlock its full therapeutic value. The compound's dual activity as a neuromodulator and antimicrobial agent underscores its importance in the evolving landscape of drug discovery.